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Compound of Interest

Compound Name: Licraside

Cat. No.: B1675308 Get Quote

Disclaimer: The following information assumes "Licraside" is a misspelling of "Lurasidone," an

atypical antipsychotic used in pharmaceutical research and development. The disposal of

investigational drugs and research chemicals is subject to stringent regulations. Researchers

must consult their institution's Environmental Health and Safety (EHS) department for specific

guidance and protocols.

This document provides essential safety and logistical information for the proper disposal of

Lurasidone in a laboratory setting, intended for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring personnel safety and

environmental protection.

Safety and Hazard Information
Lurasidone hydrochloride is a pharmacologically active substance that requires careful

handling. According to its Safety Data Sheets (SDS), it is classified with the following hazards:

Skin Sensitization (Category 1): May cause an allergic skin reaction.[1]

Reproductive Toxicity (Category 2): Suspected of damaging fertility or the unborn child.[1]

Specific Target Organ Toxicity (Repeated Exposure, Category 2): May cause damage to

organs through prolonged or repeated exposure.[1]
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Personnel handling Lurasidone should wear appropriate personal protective equipment (PPE),

including gloves, protective clothing, and eye protection.[1] Handling should be performed in a

well-ventilated area to avoid breathing dust or fumes.

Quantitative Data: Physical and Chemical Properties of
Lurasidone Hydrochloride

Property Value

Chemical Formula C₂₈H₃₇ClN₄O₂S

Molecular Weight 529.14 g/mol

CAS Number 367514-88-3

Appearance White to off-white powder

Solubility
Sparingly soluble in methanol; slightly soluble in

ethanol; very slightly soluble in water.

(Data sourced from MedChemExpress and other chemical suppliers.)

Standard Operating Procedure for Lurasidone
Disposal
All unusable, expired, or unwanted Lurasidone and Lurasidone-contaminated materials must

be disposed of as chemical waste through the institution's Environmental Health and Safety

(EHS) department. Pharmaceutical waste from research laboratories must be managed in

accordance with the Federal Resource Conservation and Recovery Act (RCRA) and other

applicable regulations.

Never dispose of Lurasidone down the drain or in the regular trash.

Step 1: Waste Identification and Segregation
Pure Lurasidone: Unused or expired pure Lurasidone powder should be collected as

hazardous chemical waste.
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Contaminated Materials: Any materials that have come into contact with Lurasidone, such as

gloves, bench paper, pipette tips, and empty vials, must also be treated as hazardous waste.

Solutions: Aqueous or solvent-based solutions containing Lurasidone must be collected as

liquid chemical waste.

Step 2: Containerization and Labeling
Solid Waste:

Place pure Lurasidone and grossly contaminated solids in a securely sealed, leak-proof

container compatible with the chemical.

Clearly label the container with a hazardous waste tag provided by your institution's EHS.

The label must include: "Hazardous Waste," the full chemical name ("Lurasidone

Hydrochloride"), and the associated hazards (e.g., "Toxic," "Skin Sensitizer").

Liquid Waste:

Collect liquid waste containing Lurasidone in a sealable, leak-proof container.

Attach a completed hazardous waste tag, specifying the chemical name, concentration,

and solvent.

Sharps Waste:

Needles, syringes, or other sharps contaminated with Lurasidone must be placed in an

approved sharps container.

Label the sharps container clearly as containing Lurasidone waste.

Step 3: Storage
Store all Lurasidone waste containers in a designated Satellite Accumulation Area (SAA)

within the laboratory.

Ensure containers are kept closed at all times, except when adding waste.
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Store in a secure, well-ventilated location away from incompatible materials.

Step 4: Disposal and Pick-up
Once the waste container is full or ready for disposal, submit a chemical waste pick-up

request to your institution's EHS department.

EHS will arrange for the collection and transport of the waste to a licensed hazardous waste

disposal facility for incineration or other appropriate treatment.

Experimental Protocol: Accidental Spill Clean-up
In the event of a Lurasidone spill, follow these procedures to ensure safety and proper

decontamination:

Evacuate and Secure: Immediately alert others in the area and restrict access to the spill

location.

Don PPE: Wear appropriate PPE, including a respirator (if dust is generated), chemical-

resistant gloves, a lab coat, and safety goggles.

Containment:

For Powder Spills: Gently cover the spill with a plastic sheet or tarp to minimize the spread

of dust. Avoid creating dust.

For Liquid Spills: Absorb the spill with an inert, absorbent material (e.g., diatomite,

universal binders).

Clean-up:

Carefully scoop the contained powder or absorbent material into a designated hazardous

waste container.

Decontaminate the spill area and any affected equipment by scrubbing with alcohol.

Disposal:
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Seal and label the container with all spill clean-up materials as "Hazardous Waste:

Lurasidone Debris."

Arrange for pick-up through your EHS department.

Visual Workflow for Lurasidone Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Lurasidone waste in a research laboratory.
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Lurasidone Waste Disposal Workflow
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Caption: Lurasidone Waste Disposal Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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